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Compound Name: Ancremonam

CAS No.: 1810051-96-7

Cat. No.: B608765

Get Quote

Introduction to Ancremonam
Ancremonam, also known as LYS228 or BOS-228, is a novel, synthetic monobactam antibiotic

currently under clinical investigation.[1][2] As a member of the β-lactam class of antibiotics, it

represents a significant development in the fight against infections caused by multidrug-

resistant Gram-negative bacteria, particularly those expressing metallo-β-lactamases (MBLs)

and serine-β-lactamases (SBLs).[3] Unlike most β-lactams, the monobactam scaffold of

Ancremonam is stable against MBL-mediated hydrolysis, making it a promising agent for

treating challenging pathogens like Carbapenem-Resistant Enterobacteriaceae (CRE).[3][4][5]

These application notes provide a comprehensive guide for researchers and drug development

professionals on the safe handling, preparation, and validation of Ancremonam solutions for

various in vitro laboratory applications. The protocols herein are designed to ensure solution

stability, concentration accuracy, and experimental reproducibility.

Physicochemical Properties of Ancremonam
Accurate solution preparation begins with a fundamental understanding of the compound's

properties. The key physicochemical data for Ancremonam are summarized below.
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Property Value Source

IUPAC Name

1-[(Z)-[1-(2-amino-1,3-thiazol-

4-yl)-2-oxo-2-[[(3S,4R)-2-oxo-

4-[(2-oxo-1,3-oxazolidin-3-

yl)methyl]-1-sulfoazetidin-3-

yl]amino]ethylidene]amino]oxy

cyclopropane-1-carboxylic acid

PubChem[2]

Molecular Formula C₁₆H₁₈N₆O₁₀S₂ PubChem[2][6]

Molecular Weight ~518.5 g/mol PubChem[2][4][6]

CAS Number 1810051-96-7 PubChem[2]

Class Monobactam, Small Molecule AdisInsight[1]

Synonyms LYS228, LYS-228, BOS-228 PubChem, BioCat GmbH[2][4]

Mechanism of Action: Targeting Bacterial Cell Wall
Synthesis
Ancremonam exerts its bactericidal effect by inhibiting bacterial cell wall synthesis, a

mechanism common to β-lactam antibiotics.[7][8] Its primary molecular target is Penicillin-

Binding Protein 3 (PBP3), an essential transpeptidase involved in the final steps of

peptidoglycan synthesis.[3][9]

The binding of Ancremonam to PBP3 is highly specific and efficient.[3] This interaction

acylates the active site of the enzyme, rendering it inactive. The inhibition of PBP3-mediated

cross-linking of peptidoglycan strands disrupts the integrity of the bacterial cell wall.[3][7] This

leads to the formation of filamentous, structurally compromised cells that are unable to

withstand osmotic pressure, ultimately resulting in cell lysis and bacterial death.[3][7] This

targeted action is particularly effective against Gram-negative bacteria.[7]
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Caption: Mechanism of Ancremonam action on bacterial cell wall synthesis.

Safety, Handling, and Storage
4.1 Safety Precautions As a research chemical and potent antibiotic, Ancremonam powder

should be handled with care in a laboratory setting. While a specific Safety Data Sheet (SDS) is

not publicly available, general precautions for handling potent compounds should be followed.

[10][11]

Personal Protective Equipment (PPE): Always wear a lab coat, nitrile gloves, and safety

glasses.[12]

Engineering Controls: Handle the powder form of Ancremonam in a chemical fume hood or

a ventilated balance enclosure to prevent inhalation of fine particulates.
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Handling: Avoid direct contact with skin and eyes. In case of contact, rinse the affected area

thoroughly with water.[12]

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations

for chemical and biohazardous waste.

4.2 Compound Storage

Powder: Store the lyophilized powder of Ancremonam at -20°C in a desiccator to protect it

from moisture and light.

Stock Solutions: Store stock solutions at -20°C or -80°C in small, single-use aliquots to

minimize freeze-thaw cycles, which can lead to degradation.

Protocol 1: Preparation of a 10 mg/mL High-
Concentration Stock Solution
5.1 Principle This protocol details the preparation of a high-concentration stock solution,

typically at 1000x or higher than the final working concentration. Preparing a concentrated

stock minimizes the volume of solvent (e.g., DMSO or water) added to experimental media,

which could otherwise have unintended effects. The choice of solvent is critical and should be

determined empirically if not specified by the supplier; sterile, nuclease-free water or

phosphate-buffered saline (PBS) are common starting points for water-soluble antibiotics.

5.2 Materials

Ancremonam powder

Sterile, nuclease-free water or DMSO

Sterile 1.5 mL or 2.0 mL microcentrifuge tubes

Calibrated pipettes and sterile tips

Analytical balance

Vortex mixer
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Sterile 0.22 µm syringe filter[13]

5.3 Step-by-Step Methodology

Pre-Calculation: Determine the required mass of Ancremonam for your desired stock

concentration and volume.

Formula: Mass (mg) = Desired Concentration (mg/mL) × Final Volume (mL)

Example: For 2 mL of a 10 mg/mL stock, you need 10 mg/mL × 2 mL = 20 mg of

Ancremonam.

Weighing: In a chemical fume hood, carefully weigh the calculated mass of Ancremonam
powder into a sterile microcentrifuge tube.

Solubilization:

Add the calculated volume of sterile water (or DMSO) to the tube containing the powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. A clear, precipitate-free solution should be observed. If solubility is an issue,

gentle warming (to 37°C) or sonication may be attempted, but stability under these

conditions should be verified.

Sterilization:

Aseptically draw the dissolved Ancremonam solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe tip.[13]

Filter-sterilize the solution into a new, sterile collection tube. Note: Do not autoclave

antibiotic solutions, as heat can cause degradation.

Aliquoting and Storage:

Dispense the sterile stock solution into smaller, single-use aliquots (e.g., 50 µL or 100 µL)

in sterile microcentrifuge tubes.
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Clearly label each aliquot with the compound name, concentration, solvent, and

preparation date.

Store the aliquots at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of Working Solutions for in
vitro Assays
6.1 Principle Working solutions are prepared by diluting the high-concentration stock into the

appropriate biological medium (e.g., Mueller-Hinton Broth for MIC testing). This protocol

ensures the final concentration is accurate for the experiment while maintaining the sterility of

the assay.

6.2 Step-by-Step Methodology

Thaw Stock: Remove one aliquot of the 10 mg/mL Ancremonam stock solution from the

freezer and thaw it at room temperature. Keep it on ice once thawed.

Calculate Dilution: Use the C₁V₁ = C₂V₂ formula to determine the volume of stock solution

needed.

C₁ = Concentration of stock solution (e.g., 10 mg/mL or 10,000 µg/mL)

V₁ = Volume of stock solution to add (unknown)

C₂ = Desired final concentration in media (e.g., 100 µg/mL)[14]

V₂ = Final volume of media

Example: To prepare 10 mL of media with a final Ancremonam concentration of 100

µg/mL:

V₁ = (C₂ × V₂) / C₁

V₁ = (100 µg/mL × 10 mL) / 10,000 µg/mL = 0.1 mL or 100 µL
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Preparation: In a sterile environment (e.g., a biosafety cabinet), add the calculated volume

(100 µL in the example) of the thawed stock solution to your final volume of sterile culture

medium.

Mixing: Mix thoroughly by gentle inversion or pipetting to ensure homogenous distribution of

the antibiotic. The working solution is now ready for use in your assay.

Quality Control and Validation
A properly prepared solution is critical for reliable data. The following self-validating checks

should be performed:

Visual Inspection: The final stock solution should be clear and free of any visible particulates

or precipitates.

pH Measurement: For aqueous solutions, measure the pH after dissolution. If it has shifted

significantly from neutral, it may affect both compound stability and biological activity.

Functional Confirmation: Test the prepared working solution against a known susceptible

quality control strain of bacteria (e.g., E. coli ATCC 25922) in a standard MIC or disk diffusion

assay to confirm its biological activity.[3]

Visualized Workflow for Stock Solution Preparation
The following diagram outlines the key steps and decision points in the preparation of a sterile

Ancremonam stock solution.
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Caption: Standard workflow for preparing Ancremonam stock solutions.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b608765/docs?utm_src=pdf-body-img#application-notes-protocols-preparation-of-ancremonam-solutions-for-laboratory-use
https://www.benchchem.com/product/b608765/docs?utm_src=pdf-body#application-notes-protocols-preparation-of-ancremonam-solutions-for-laboratory-use
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608765?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Ancremonam - Boston Pharmaceuticals - AdisInsight. (URL: [Link])

PubChem. Ancremonam | C16H18N6O10S2 | CID 118379834. National Institutes of

Health. (URL: [Link])

GSRS. ANCREMONAM. (URL: [Link])

Patsnap Synapse. What is the mechanism of Aztreonam? (2024). (URL: [Link])

PubChem. SID 497620600 - Ancremonam (USAN). National Institutes of Health. (URL:

[Link])

Amsbio. Ancremonam, AMS.T27962-5-MG. (URL: [Link])

Barrick Lab. ProtocolsAntibioticStockSolutions. (URL: [Link])

PubChem. Aztreonam | C13H17N5O8S2 | CID 5742832. National Institutes of Health. (URL:

[Link])

PubMed. Mode of Action of the Monobactam LYS228 and Mechanisms Decreasing In Vitro

Susceptibility in Escherichia coli and Klebsiella pneumoniae. (2018). (URL: [Link])

YouTube. How to Prepare a Sterile Antibiotic Stock Solution Using an EZ Pak™. (2019).

(URL: [Link])

Creative Biolabs. Mode of Action & Target for Antibacterial Drug. (URL: [Link])

MDPI. A Review of the Antimicrobial Properties of Cyanobacterial Natural Products. (URL:

[Link])

Bristol Myers Squibb. Safety Data Sheet (SDS) Locator. (URL: [Link])

ResearchGate. Preparation of 100mg/ml kanamycin solution v1. (2022). (URL: [Link])

Certis Belchim. Mainman Safety Data Sheet. (URL: [Link])

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b608765/docs?utm_src=pdf-body#application-notes-protocols-preparation-of-ancremonam-solutions-for-laboratory-use
https://adisinsight.springer.com/drugs/800051123
https://www.benchchem.com/product/b608765/docs?utm_src=pdf-body#application-notes-protocols-preparation-of-ancremonam-solutions-for-laboratory-use
https://pubchem.ncbi.nlm.nih.gov/compound/118379834
https://www.benchchem.com/product/b608765/docs?utm_src=pdf-body#application-notes-protocols-preparation-of-ancremonam-solutions-for-laboratory-use
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/29H7N9XI1B
https://www.patsnap.com/synapse/articles/what-is-the-mechanism-of-aztreonam-240717
https://www.benchchem.com/product/b608765/docs?utm_src=pdf-body#application-notes-protocols-preparation-of-ancremonam-solutions-for-laboratory-use
https://pubchem.ncbi.nlm.nih.gov/substance/497620600
https://www.benchchem.com/product/b608765/docs?utm_src=pdf-body#application-notes-protocols-preparation-of-ancremonam-solutions-for-laboratory-use
https://www.amsbio.com/t27962/ancremonam/
http://barricklab.org/twiki/bin/view/Lab/ProtocolsAntibioticStockSolutions
https://pubchem.ncbi.nlm.nih.gov/compound/aztreonam
https://pubmed.ncbi.nlm.nih.gov/30249800/
https://www.youtube.com/watch?v=1b-ag21_Gv4
https://www.creative-biolabs.com/drug-discovery/therapeutics/antibacterial-drug-discovery.htm
https://www.mdpi.com/2079-6382/10/8/937
https://sds.bms.com/
https://www.researchgate.net/publication/359853926_Preparation_of_100mgml_kanamycin_solution_v1
https://www.certisbelchim.co.uk/app/uploads/2024/05/Mainman-SDS-2024.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608765?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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